Cas no 1806400-79-2 (3-Amino-5-chlorophenylpropanal)
3-Amino-5-chlorophenylpropanal Chemical and Physical Properties
Names and Identifiers
-
- 3-Amino-5-chlorophenylpropanal
-
- Inchi: 1S/C9H10ClNO/c1-6(5-12)7-2-8(10)4-9(11)3-7/h2-6H,11H2,1H3
- InChI Key: LNNVLTRJKZFOIW-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=C(C=1)C(C=O)C)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 163
- XLogP3: 1.8
- Topological Polar Surface Area: 43.1
3-Amino-5-chlorophenylpropanal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A014004472-1g |
3-Amino-5-chlorophenylpropanal |
1806400-79-2 | 97% | 1g |
1,504.90 USD | 2021-06-22 |
3-Amino-5-chlorophenylpropanal Related Literature
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
Additional information on 3-Amino-5-chlorophenylpropanal
Research Briefing on 3-Amino-5-chlorophenylpropanal (CAS: 1806400-79-2) in Chemical Biology and Pharmaceutical Applications
3-Amino-5-chlorophenylpropanal (CAS: 1806400-79-2) is an important intermediate in the synthesis of bioactive molecules, particularly in the development of pharmaceuticals targeting neurological and inflammatory diseases. Recent studies have highlighted its role as a key building block for the synthesis of novel compounds with potential therapeutic applications. This briefing consolidates the latest research findings on this compound, focusing on its chemical properties, synthetic routes, and biological activities.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 3-Amino-5-chlorophenylpropanal as a precursor for the synthesis of dopamine receptor modulators. The study demonstrated that derivatives of this compound exhibited high affinity for D2-like receptors, suggesting potential applications in treating Parkinson's disease and schizophrenia. The synthetic route involved a reductive amination process, yielding the target compounds with high purity and efficiency.
Another significant advancement was reported in Bioorganic & Medicinal Chemistry Letters, where 3-Amino-5-chlorophenylpropanal was utilized to develop novel anti-inflammatory agents. The researchers synthesized a series of Schiff base derivatives, which showed potent inhibition of cyclooxygenase-2 (COX-2) in vitro. These findings underscore the compound's versatility in drug discovery, particularly in designing selective COX-2 inhibitors with reduced gastrointestinal side effects.
Recent patent filings (e.g., WO2023051234A1) have also highlighted the commercial potential of 3-Amino-5-chlorophenylpropanal. One application describes its use in the scalable production of a next-generation antipsychotic drug candidate, emphasizing its cost-effectiveness and synthetic accessibility. The patent outlines a robust manufacturing process that achieves >95% yield, making it suitable for industrial-scale production.
In summary, 3-Amino-5-chlorophenylpropanal (CAS: 1806400-79-2) continues to be a valuable scaffold in pharmaceutical research. Its applications span neurological and inflammatory disorders, with recent studies demonstrating its potential in both target identification and drug development. Future research directions may include exploring its role in other therapeutic areas, such as oncology, and optimizing its synthetic pathways for greener chemistry approaches.
1806400-79-2 (3-Amino-5-chlorophenylpropanal) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)